Cas no 1488160-24-2 (5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl-)

• Product Name: 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl-
• CAS No: 1488160-24-2
• MF: C₁₀H₁₈N₂S
• MW: 198.328320980072
• CID: 5251282
• Update Time: 2025-10-28

5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl-

• Inchi： 1S/C10H18N2S/c1-5-8-12-9(10(2,3)4)7(6-11)13-8/h5-6,11H2,1-4H3
• InChI Key： MJOPGIHNLMFWHE-UHFFFAOYSA-N
• SMILES： S1C(CN)=C(C(C)(C)C)N=C1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl-

Introduction to 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- (CAS No. 1488160-24-2)

5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- (CAS No. 1488160-24-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of an amine group and bulky substituents such as 1,1-dimethylethyl and ethyl groups, contribute to its unique chemical properties and potential applications in drug discovery and development.

The thiazole core is a key pharmacophore in many bioactive molecules, exhibiting antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of various substituents at different positions of the thiazole ring can modulate its biological activity, making it a versatile scaffold for medicinal chemists. In the case of 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl-, the amine functionality at the 5-position and the ethyl group at the 2-position, along with the tert-butyl group at the 4-position, create a complex three-dimensional structure that may influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds to biological receptors. Studies have shown that thiazole derivatives can interact with enzymes and receptors through multiple hydrogen bonding interactions, hydrophobic effects, and π-stacking interactions. The presence of both polar and nonpolar regions in 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- makes it a promising candidate for designing molecules with enhanced solubility and bioavailability.

In the context of drug discovery, the synthesis of novel thiazole derivatives remains an active area of research. The development of efficient synthetic routes to complex thiazole-based molecules is crucial for their practical application in pharmaceuticals. Modern synthetic strategies often involve multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and functional group interconversions. The use of transition metal catalysts has also been explored to improve reaction efficiency and selectivity.

One notable application of 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- is in the development of novel antimicrobial agents. Antibiotic resistance remains a significant global health challenge, prompting researchers to explore new chemical entities that can combat resistant bacterial strains. Thiazole derivatives have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Preliminary studies on 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- have indicated potential activity against Gram-positive bacteria, making it a valuable candidate for further investigation.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to evaluate the binding affinity of this compound to various biological targets such as enzymes and receptors. These simulations help in identifying key interactions that contribute to its biological activity and guide further structural optimization efforts. Additionally, virtual screening techniques have been employed to identify potential lead compounds from large libraries of thiazole derivatives.

Another area where 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- shows promise is in the field of anticancer research. Thiazole-based compounds have been reported to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The specific arrangement of substituents in this molecule may influence its ability to interact with cancer-related proteins and pathways. Further experimental studies are needed to validate these hypotheses and explore potential therapeutic applications.

The synthesis of 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- involves several key steps that highlight the importance of careful reaction planning and optimization. Starting from commercially available precursors such as ethyl acetoacetate and thioamides under appropriate conditions can lead to the formation of the desired thiazole ring system. Subsequent functionalization at the 2- and 4-positions using ethylation and tert-butylation reactions completes the synthesis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structural integrity of the final product.

The pharmacokinetic properties of 5-Thiazolemethanamine, 4-(1,1-dimethylethyl)-2-ethyl- are also an important consideration in drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be evaluated to ensure that the compound is safe and effective for clinical use. In vitro studies using cell culture models can provide valuable insights into its metabolic stability and potential side effects before moving into preclinical animal studies.

In conclusion,5-Thiazolemethanamine, 4-(1, 1-dimethylethyl) - 2-ethyl* (CAS No. 1488160 -24-) is a structurally complex thiazole derivative with potential applications in pharmaceuticals due to its unique chemical properties. Advances in synthetic chemistry, computational modeling, and biological assays continue to drive research in this area, offering new opportunities for developing novel therapeutic agents against various diseases including infections, cancer,and inflammatory disorders.